4-methylsulfanylbenzenesulfonic Acid
Overview
Description
4-methylsulfanylbenzenesulfonic acid, also known as MBSA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is widely used in analytical chemistry, biotechnology, and pharmaceutical industries.
Scientific Research Applications
4-methylsulfanylbenzenesulfonic acid has a wide range of applications in scientific research. It is commonly used as a reagent in analytical chemistry for the determination of various compounds, including amino acids, peptides, and proteins. 4-methylsulfanylbenzenesulfonic Acid is also used in the biotechnology industry for the purification of proteins and enzymes.
Mechanism of Action
The mechanism of action of 4-methylsulfanylbenzenesulfonic acid is not well understood. However, it is believed that 4-methylsulfanylbenzenesulfonic Acid interacts with the amino acid residues of proteins, resulting in the formation of stable complexes. This interaction is thought to be responsible for the purification of proteins and enzymes.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 4-methylsulfanylbenzenesulfonic acid. However, it has been reported that 4-methylsulfanylbenzenesulfonic Acid does not have any significant toxic effects on living organisms.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-methylsulfanylbenzenesulfonic acid in lab experiments is its high purity. The compound can be easily synthesized and purified, making it an ideal reagent for various experiments. However, one of the limitations of using 4-methylsulfanylbenzenesulfonic Acid is its limited solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for the use of 4-methylsulfanylbenzenesulfonic acid in scientific research. One of the areas of interest is the development of new methods for the purification of proteins and enzymes. Additionally, the use of 4-methylsulfanylbenzenesulfonic Acid in the field of drug discovery and development is also an area of interest. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, 4-methylsulfanylbenzenesulfonic acid is a chemical compound that has gained significant attention in the field of scientific research. Its potential applications in various fields, including analytical chemistry, biotechnology, and pharmaceutical industries, make it an important compound for researchers. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-methylsulfanylbenzenesulfonic acid have been discussed in this paper. Further research is needed to fully understand the potential applications of this compound.
properties
IUPAC Name |
4-methylsulfanylbenzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3S2/c1-11-6-2-4-7(5-3-6)12(8,9)10/h2-5H,1H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNYVROOBDQTCKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90409720 |
Source
|
| Record name | 4-methylsulfanylbenzenesulfonic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90409720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methylsulfanylbenzenesulfonic Acid | |
CAS RN |
70140-60-2 |
Source
|
| Record name | 4-methylsulfanylbenzenesulfonic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90409720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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